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Compound of Interest

Compound Name: 2-Piperidineethanol, 1-methyl-

Cat. No.: B118480

Prudent Handling of 2-Piperidineethanol, 1-methyl- (CAS No. 533-15-3) in Research and
Development

This document provides immediate, essential safety and logistical guidance for researchers,
scientists, and drug development professionals handling 2-Piperidineethanol, 1-methyl-. It
outlines operational procedures, personal protective equipment (PPE) recommendations, and
disposal plans to ensure a safe laboratory environment.

Note on Hazard Classification: There is conflicting information regarding the hazard
classification of 2-Piperidineethanol, 1-methyl-. While many suppliers report that the chemical
does not meet GHS hazard criteria, some sources indicate it is harmful if swallowed and
causes severe skin burns and eye damage.[1][2] In the interest of safety, it is prudent to handle
this chemical as a hazardous substance and adhere to the stringent safety protocols outlined
below.

Chemical and Physical Properties

A summary of the key identifiers and properties for 2-Piperidineethanol, 1-methyl- is provided
below for easy reference.
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Identifier Value
CAS Number 533-15-3[1]
Molecular Formula C8H17NOJ[1]

Molecular Weight 143.23 g/mol [1]
Appearance White powder[2]
Boiling Point 82-84 °C at 19 Torr[3]
Flash Point 106 °C[3]

Storage Store below +30°C[3]

GHS Hazard Information Comparison

The following table summarizes the conflicting GHS hazard information found for 2-

Piperidineethanol, 1-methyl-.

Source GHS Classification  Signal Word Hazard Statements
PubChem Not Classified by a
(Aggregated Data) majority of notifiers[1]
H302: Harmful if
) swallowed. H314:
Caming ]
) GHSO05, GHS07[2] Danger Causes severe skin
Pharmaceutical
burns and eye
damage.[2]
H302: Harmful if
swallowed. H314:
ChemicalBook GHSO05, GHSO07[3] Warning Causes severe skin

burns and eye

damage.[3]

Given the potential for severe hazards, the following recommendations are based on the more

conservative GHS classification.
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling 2-Piperidineethanol,
1-methyl-. The following PPE is recommended:

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
potential splashes.[4]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber). Ensure to check the
breakthrough time and permeation rate with the glove manufacturer.[5]

o Lab Coat/Protective Clothing: A flame-retardant and chemical-resistant lab coat or
coveralls should be worn.[6]

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating
dust or aerosols, use a NIOSH-approved respirator with an appropriate cartridge.[7][8]

Operational Plan

A systematic approach to handling this chemical will minimize exposure and risk.

Pre-Operational Checks

e Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate
ventilation.

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and operational.[8]

o Spill Kit: Have a spill kit rated for corrosive and combustible materials readily available.

e PPE Inspection: Inspect all PPE for damage or contamination before use.

Step-by-Step Handling Procedure

e Donning PPE: Put on all required PPE before entering the handling area.
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» Material Transfer: Carefully transfer the required amount of 2-Piperidineethanol, 1-methyl-
within the fume hood. Avoid creating dust.

o Solution Preparation: If preparing solutions, slowly add the chemical to the solvent to avoid
splashing.

o Container Sealing: Securely seal all containers immediately after use.

o Work Area Cleaning: Clean the work area thoroughly with an appropriate decontaminating
solution upon completion of the task.

Post-Operational Procedure

» Doffing PPE: Remove PPE in a designated area, avoiding self-contamination.
e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

o Waste Segregation: Segregate all contaminated materials for proper disposal.

Disposal Plan

Proper disposal of 2-Piperidineethanol, 1-methyl- and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect waste 2-Piperidineethanol, 1-methyl- and contaminated materials in a
designated, properly labeled, and sealed hazardous waste container.[4]

o Do not mix with other waste streams unless compatible.[6]

o Labeling: Label the waste container clearly with "Hazardous Waste" and the chemical name
"2-Piperidineethanol, 1-methyl-".

o Storage: Store the waste container in a designated, well-ventilated, and secure area away
from incompatible materials.[6]
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» Disposal: Dispose of the waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[6]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Piperidineethanol, 1-methyl-.
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Workflow for Handling 2-Piperidineethanol, 1-methyl-
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Caption: Logical workflow for the safe handling and disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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